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Compound of Interest

Compound Name: Sulfo-Cy5-TCO

Cat. No.: B12402948

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulfo-Cy5-TCO, a water-
soluble fluorescent dye and click chemistry reagent. We will delve into its chemical structure,
key properties, and its application in bioorthogonal labeling through the highly efficient inverse-
electron-demand Diels-Alder (IEDDA) reaction with tetrazine-modified molecules. This guide
includes detailed experimental protocols and visual diagrams to facilitate its use in research
and drug development.

Core Properties and Chemical Structure

Sulfo-Cy5-TCO is a valuable tool in bioconjugation, combining the bright, far-red fluorescence
of the Sulfo-Cy5 dye with the highly reactive trans-cyclooctene (TCO) moiety. The sulfonated
nature of the Cy5 dye ensures its water solubility, making it ideal for use in aqueous biological
environments without the need for organic co-solvents that could denature sensitive proteins.
[1] The TCO group enables rapid and specific covalent bond formation with tetrazine-containing
molecules in a bioorthogonal manner, meaning the reaction occurs efficiently within a biological
system without interfering with native biochemical processes.[2][3]

Chemical and Physical Properties of Sulfo-Cy5-TCO

A summary of the key quantitative data for Sulfo-Cy5-TCO is presented in the table below for
easy reference and comparison.
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Property Value Reference(s)
Molecular Formula Ca6H62N4012S3 [415]
Molecular Weight 959.2 g/mol

Excitation Maximum (Aex) 647 nm

Emission Maximum (Aem) 655 nm

Extinction Coefficient 250,000 M~tcm~1

Purity >95%

Solubility Water, DMSO, DMF

N -20°C, desiccated and
Storage Conditions )
protected from light

Chemical Structure of Sulfo-Cy5-TCO

The chemical structure of Sulfo-Cy5-TCO features a central heptamethine cyanine core (Sulfo-
Cyb) responsible for its fluorescent properties. This is linked to a trans-cyclooctene (TCO)
group, the dienophile in the bioorthogonal reaction. The sulfonate groups enhance water
solubility.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://broadpharm.com/product/bp-22424
https://precisepeg.com/products/sulfo-cy5-tco
https://www.benchchem.com/product/b12402948?utm_src=pdf-body
https://www.benchchem.com/product/b12402948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

\ /

[4+2] Cycloaddition
(Unstable Intermediate) o
7 Elimination
C’etrazine-modifiecD

Molecule —>| N2(gas)

Preparation
Protein Preparation Sulfo-Cy5-TCO
(Buffer Exchange & Concentratlon) Stock Solutlon Preparation

\R’eactlor/

Bioconjugation Reactlon
(Incubation)

d Purification & AnaIyS|s

Punflcatlon
(Desalting Column/Dialysis)

!

Characterization
(Spectrophotometry for DOL)

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sulfo-Cy5-TCO: A Comprehensive Technical Guide for
Bioorthogonal Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402948#chemical-structure-and-properties-of-
sulfo-cy5-tco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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